Cas no 838-51-7 (1,3,4-Oxadiazole, 2-[1,1'-biphenyl]-4-yl-)

• Product Name: 1,3,4-Oxadiazole, 2-[1,1'-biphenyl]-4-yl-
• CAS No: 838-51-7
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 668340
• PubChem ID: 1210983
• Update Time: 2025-04-19

1,3,4-Oxadiazole, 2-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-[1,1'-biphenyl]-4-yl-
• 2-(4-phenylphenyl)-1,3,4-oxadiazole
• FBTUGBHYOQBNDH-UHFFFAOYSA-N
• 1,3,4-Oxadiazole, 4-biphenyl-
• 2,4-Diphenyl-1,3,4-oxadiazol
• 838-51-7
• SCHEMBL5571187
• DTXSID00361002

• Inchi： 1S/C14H10N2O/c1-2-4-11(5-3-1)12-6-8-13(9-7-12)14-16-15-10-17-14/h1-10H
• InChI Key： FBTUGBHYOQBNDH-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.079312947g/mol
• Monoisotopic Mass: 222.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų